Hexanediol monovinyl ether
Overview
Description
Hexanediol monovinyl ether, also known as 1,6-hexanediol monovinyl ether, is an organic compound with the molecular formula C8H16O2. It is a colorless liquid that is used as a monomer in the production of various polymers. This compound is particularly valued for its reactivity and versatility in polymerization processes.
Preparation Methods
Hexanediol monovinyl ether can be synthesized through several methods. One common approach involves the reaction of 1,6-hexanediol with acetylene in the presence of a catalyst. This reaction typically occurs under controlled conditions to ensure high yield and purity of the product . Industrial production methods often involve the use of advanced catalytic systems and optimized reaction conditions to achieve efficient and scalable synthesis .
Chemical Reactions Analysis
Hexanediol monovinyl ether undergoes various chemical reactions, including:
Polymerization: It can undergo cationic and radical polymerization to form homopolymers and copolymers.
Substitution Reactions: The vinyl group can participate in substitution reactions with various reagents, leading to the formation of different derivatives.
Oxidation and Reduction: While less common, it can also undergo oxidation and reduction reactions under specific conditions.
Common reagents used in these reactions include acids, bases, and radical initiators. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Hexanediol monovinyl ether has a wide range of applications in scientific research:
Polymer Chemistry: It is used as a monomer in the synthesis of custom-tailored polymers with well-defined structures and properties.
Biological Research:
Industrial Applications: It is used in the production of coatings, adhesives, and sealants due to its excellent reactivity and compatibility with other monomers.
Mechanism of Action
The mechanism of action of hexanediol monovinyl ether primarily involves its ability to undergo polymerization reactions. The vinyl group in the compound can react with various initiators to form polymer chains. This process is facilitated by the presence of catalysts and specific reaction conditions that promote the formation of stable polymers .
Comparison with Similar Compounds
Hexanediol monovinyl ether can be compared with other vinyl ether compounds such as:
Ethyl vinyl ether: Similar in reactivity but differs in the length of the carbon chain.
Butyl vinyl ether: Offers different physical properties due to the butyl group.
Cyclohexyl vinyl ether: Provides unique steric effects due to the cyclohexyl ring.
This compound is unique due to its specific molecular structure, which allows for the formation of polymers with distinct properties and applications.
Properties
Molecular Formula |
C8H16O2 |
|---|---|
Molecular Weight |
144.21 g/mol |
IUPAC Name |
1-ethenoxyhexan-1-ol |
InChI |
InChI=1S/C8H16O2/c1-3-5-6-7-8(9)10-4-2/h4,8-9H,2-3,5-7H2,1H3 |
InChI Key |
HIHSUGQNHLMGGK-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC(O)OC=C |
Origin of Product |
United States |
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